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Compound of Interest

Compound Name: 3-Bromobenzenesulfonic acid

Cat. No.: B1601130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Bromobenzenesulfonic acid
(CAS number 22033-09-6), a key intermediate in the chemical and pharmaceutical industries.

This document details its chemical and physical properties, outlines a standard synthesis

protocol, and discusses its significant applications, particularly in the synthesis of dyes and

active pharmaceutical ingredients (APIs). Safety and handling procedures are also summarized

to ensure its proper use in a laboratory and industrial setting.

Introduction
3-Bromobenzenesulfonic acid is an organosulfur compound with the chemical formula

C₆H₅BrO₃S. It belongs to the class of aromatic sulfonic acids, characterized by a sulfonic acid

group (-SO₃H) and a bromine atom attached to a benzene ring at the meta position.[1] This

substitution pattern imparts specific reactivity and properties that make it a valuable building

block in organic synthesis.[1][2] Its strong acidic nature and the presence of a reactive bromine

atom allow for a variety of chemical transformations, making it a versatile intermediate in the

production of a wide range of organic compounds.[1]
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A summary of the key physicochemical properties of 3-Bromobenzenesulfonic acid is

presented in the table below. While some properties like melting and boiling points are not

consistently reported across all commercial suppliers, the available data provides a general

characterization of the compound.

Property Value Reference(s)

CAS Number 22033-09-6 [1]

Molecular Formula C₆H₅BrO₃S [1][3]

Molecular Weight 237.07 g/mol [3]

Appearance
White to light yellow solid or

liquid/semi-solid
[1]

Melting Point
Approximately 100°C

(decomposes)
[4]

Boiling Point Not available [5]

Solubility Soluble in water [1]

Purity Typically ≥95% [5]

Synthesis of 3-Bromobenzenesulfonic Acid
The synthesis of 3-Bromobenzenesulfonic acid is typically achieved through a two-step

electrophilic aromatic substitution reaction starting from benzene. The key is the order of the

substitution reactions to achieve the desired meta-substitution pattern.

Synthesis Workflow
The logical workflow for the synthesis is to first introduce the sulfonic acid group, which is a

meta-directing group, followed by bromination.

Benzene Benzenesulfonic Acid

Sulfonation
(H₂SO₄, SO₃) 3-Bromobenzenesulfonic Acid

Bromination
(Br₂, FeBr₃)
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Caption: Synthesis workflow for 3-Bromobenzenesulfonic acid.

Experimental Protocol: Synthesis of 3-
Bromobenzenesulfonic Acid
This protocol describes a general laboratory-scale procedure for the synthesis of 3-
Bromobenzenesulfonic acid.

Step 1: Sulfonation of Benzene to Benzenesulfonic Acid[2][6][7][8]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a stirring

mechanism, carefully add concentrated sulfuric acid.

Addition of Benzene: While stirring, slowly add benzene to the sulfuric acid.

Heating: Heat the reaction mixture under reflux for several hours. The reaction can also be

performed by warming with fuming sulfuric acid (oleum) at 40°C for a shorter duration.[8]

Work-up: After cooling, the reaction mixture contains benzenesulfonic acid.

Step 2: Bromination of Benzenesulfonic Acid[2][6]

Catalyst Addition: To the cooled benzenesulfonic acid from the previous step, add a Lewis

acid catalyst, such as iron(III) bromide (FeBr₃).

Addition of Bromine: Slowly add bromine (Br₂) to the reaction mixture. The sulfonic acid

group on the benzene ring directs the incoming bromine to the meta position.[2][6]

Reaction Completion: The reaction is typically stirred at room temperature until completion,

which can be monitored by techniques like thin-layer chromatography (TLC).

Isolation and Purification: The product, 3-Bromobenzenesulfonic acid, can be isolated by

quenching the reaction with water and then purified by recrystallization or other

chromatographic techniques.
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Applications in Drug Development and Organic
Synthesis
3-Bromobenzenesulfonic acid serves as a crucial intermediate in the synthesis of various

organic molecules, including pharmaceuticals and dyes.[1] The sulfonic acid group can be used

to impart water solubility, while the bromo substituent provides a handle for further chemical

modifications, such as cross-coupling reactions.

While a specific, widely marketed drug that directly uses 3-Bromobenzenesulfonic acid as a

starting material is not prominently documented in publicly available literature, aromatic sulfonic

acids, in general, are widely used in the pharmaceutical industry.[9] They can act as catalysts

in synthesis, be part of the final API structure, or be used to form stable salts of drug molecules.

[9][10]

The general utility of bromo-substituted aromatic compounds as intermediates is well-

established in drug discovery for the synthesis of complex molecules.

General Reaction Scheme for Further Synthesis
The presence of the bromine atom allows for various coupling reactions, such as Suzuki or

Heck couplings, to introduce more complex functionalities.

3-Bromobenzenesulfonic Acid

Functionalized
Benzenesulfonic Acid Derivative

Coupling Partner
(e.g., Boronic Acid)

Click to download full resolution via product page

Caption: General scheme for further functionalization.

Safety and Handling
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3-Bromobenzenesulfonic acid is a corrosive substance and should be handled with

appropriate personal protective equipment (PPE).

Hazard Information Details Reference(s)

GHS Pictogram Corrosion

Signal Word Danger

Hazard Statements
H314: Causes severe skin

burns and eye damage.

Precautionary Statements

P260, P264, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P321, P363, P405, P501

Handling Recommendations:

Work in a well-ventilated fume hood.

Wear chemical-resistant gloves, safety goggles, and a lab coat.

Avoid inhalation of dust or vapors.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.

Store in a cool, dry, and well-ventilated area in a tightly sealed container.

Conclusion
3-Bromobenzenesulfonic acid is a valuable and versatile chemical intermediate with

significant applications in organic synthesis, particularly for the preparation of dyes and

potentially as a building block for pharmaceutical compounds. Its synthesis from benzene via

sulfonation followed by bromination is a standard procedure in organic chemistry. Proper

handling and adherence to safety protocols are essential when working with this corrosive
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compound. Further research into its applications in the development of novel APIs could unveil

new opportunities for this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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